Cas no 34328-51-3 (1-oxo-1H-isochromene-3-carbaldehyde)

• Product Name: 1-oxo-1H-isochromene-3-carbaldehyde
• CAS No: 34328-51-3
• MF: C₁₀H₆O₃
• MW: 174.152842998505
• MDL: MFCD18450570
• CID: 2075148
• PubChem ID: 12582097
• Update Time: 2025-04-21

1-oxo-1H-isochromene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Oxo-1H-2-benzopyran-3-carboxaldehyde
• 1-oxo-1H-isochromene-3-carbaldehyde
• 3-formyl-1H-2-benzopyran-1-one
• Artemidinal
• artimidinal
• 957F4KY3G5
• UNII-957F4KY3G5
• 1-Oxidanylideneisochromene-3-carbaldehyde
• 1H-2-Benzopyran-3-carboxaldehyde, 1-oxo-
• 1-oxoisochromene-3-carbaldehyde
• DTXSID601283631
• 34328-51-3
• 3-formyl isocoumarin
• SCHEMBL700502
• CHEBI:173471
• EN300-8217708
• 3-Formylisocoumarin
• Isocoumarin-3-carboxaldehyde
• Z1511755845
• 1-Oxo-1H-2-benzopyran-3-carbaldehyde

• MDL： MFCD18450570
• Inchi： 1S/C10H6O3/c11-6-8-5-7-3-1-2-4-9(7)10(12)13-8/h1-6H
• InChI Key： ALHVSADYXQWYJH-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC2C=CC=CC=2C1=O

Computed Properties

• Exact Mass: 174.031694049g/mol
• Monoisotopic Mass: 174.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives